(3-Carboxypropyl)(triphenyl)phosphanium chloride
Overview
Description
“(3-Carboxypropyl)(triphenyl)phosphanium Bromide” is a reagent used in the preparation of sphingosine 1-phosphate-1 receptor antagonists . It is also used in the synthesis of mitochondrial vitamin E metabolites and other mitochondrial targets in the study of mitochondrial functions .
Synthesis Analysis
The synthesis of “(3-Carboxypropyl)(triphenyl)phosphanium Bromide” involves the use of triphenylphosphine and 3-bromopropionic acid . The reaction is typically carried out in acetonitrile .Molecular Structure Analysis
The linear formula of “(3-Carboxypropyl)(triphenyl)phosphanium Bromide” is HO2C(CH2)3P(C6H5)3Br . It has a molecular weight of 429.29 .Chemical Reactions Analysis
“(3-Carboxypropyl)(triphenyl)phosphanium Bromide” is used in various chemical reactions. For instance, it is used in the preparation of piperamide analogs as histone deacetylase (HDAC) inhibitors with antitumor activity . It is also used in the preparation of boron-containing benzoxaboroles as antimalarial agents .Physical And Chemical Properties Analysis
“(3-Carboxypropyl)(triphenyl)phosphanium Bromide” is soluble in water and ethanol . It is sensitive to moisture .Safety and Hazards
properties
CAS RN |
60633-18-3 |
|---|---|
Product Name |
(3-Carboxypropyl)(triphenyl)phosphanium chloride |
Molecular Formula |
C22H22ClO2P |
Molecular Weight |
384.8 g/mol |
IUPAC Name |
3-carboxypropyl(triphenyl)phosphanium;chloride |
InChI |
InChI=1S/C22H21O2P.ClH/c23-22(24)17-10-18-25(19-11-4-1-5-12-19,20-13-6-2-7-14-20)21-15-8-3-9-16-21;/h1-9,11-16H,10,17-18H2;1H |
InChI Key |
KWZQORSVCNLHBB-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)[P+](CCCC(=O)O)(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-] |
Canonical SMILES |
C1=CC=C(C=C1)[P+](CCCC(=O)O)(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-] |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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